Cas no 2137135-29-4 (4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-)

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-, is a chiral oxazole derivative featuring a carboxyl group at the 4-position and an (R)-1-amino-2-methylpropyl substituent at the 5-position. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its structural versatility and potential as a building block for bioactive molecules. The stereocenter at the 1-position of the propyl group enhances its utility in enantioselective applications. Its carboxyl functionality allows for further derivatization, while the amino group provides a handle for conjugation or modification. This combination of features makes it a valuable intermediate for the development of pharmaceuticals and fine chemicals.
4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- structure
2137135-29-4 structure
Product Name:4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-
CAS No:2137135-29-4
MF:C8H12N2O3
MW:184.192481994629
CID:5256788
Update Time:2025-10-29

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-
    • Inchi: 1S/C8H12N2O3/c1-4(2)5(9)7-6(8(11)12)10-3-13-7/h3-5H,9H2,1-2H3,(H,11,12)/t5-/m1/s1
    • InChI Key: NMNICFVVPUZEIK-RXMQYKEDSA-N
    • SMILES: O1C([C@H](N)C(C)C)=C(C(O)=O)N=C1

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-373174-0.05g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
0.05g
$2148.0 2025-03-18
Enamine
EN300-373174-0.1g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
0.1g
$2251.0 2025-03-18
Enamine
EN300-373174-0.25g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
0.25g
$2353.0 2025-03-18
Enamine
EN300-373174-0.5g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
0.5g
$2455.0 2025-03-18
Enamine
EN300-373174-1.0g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
1.0g
$2558.0 2025-03-18
Enamine
EN300-373174-2.5g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
2.5g
$5014.0 2025-03-18
Enamine
EN300-373174-5.0g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
5.0g
$7420.0 2025-03-18
Enamine
EN300-373174-10.0g
5-[(1R)-1-amino-2-methylpropyl]-1,3-oxazole-4-carboxylic acid
2137135-29-4 95.0%
10.0g
$11001.0 2025-03-18

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- Related Literature

Additional information on 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-

Introduction to 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- (CAS No. 2137135-29-4)

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]-, identified by its CAS number 2137135-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, which is well-documented for its diverse pharmacological properties and potential applications in drug development. The unique structural motif of this molecule, featuring a fused heterocyclic system with an amino-substituted side chain, positions it as a promising candidate for further exploration in medicinal chemistry.

The 5-[(1R)-1-amino-2-methylpropyl] moiety in the molecular structure introduces a chiral center, which is critical for the biological activity and specificity of the compound. Chiral molecules often exhibit distinct pharmacological profiles compared to their racemic counterparts, making them highly sought after in the development of novel therapeutics. The presence of this specific stereocenter not only influences the compound's interaction with biological targets but also opens up possibilities for enantioselective synthesis and optimization.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural versatility of oxazole derivatives allows for modifications that can enhance their efficacy and reduce side effects. Specifically, compounds like 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- are being investigated for their potential as scaffolds in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, as many diseases arise from enzymatic dysregulation. The oxazole ring can serve as a hinge-binding motif, allowing the molecule to interact with the active site of enzymes in a precise manner. Additionally, the amino-substituted side chain can participate in hydrogen bonding or other non-covalent interactions, further enhancing binding affinity.

Recent studies have highlighted the importance of 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- in the context of novel therapeutic agents. For instance, researchers have demonstrated its efficacy as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their overactivity is often associated with tumor growth and metastasis. By inhibiting these kinases, compounds like this one could potentially disrupt cancer cell proliferation and survival.

The stereochemical purity of 5-[(1R)-1-amino-2-methylpropyl] is another critical factor that contributes to the compound's pharmacological profile. The (1R) configuration ensures that the molecule interacts with biological targets in a specific manner, which can lead to higher selectivity and fewer off-target effects. This level of stereochemical control is essential for developing drugs that are both effective and safe.

In addition to its potential as an enzyme inhibitor, 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- has also been explored for its antimicrobial properties. Antibiotic resistance remains one of the most significant challenges in global healthcare, and novel antimicrobial agents are urgently needed. The oxazole ring has been shown to disrupt bacterial cell wall synthesis or interfere with other vital bacterial processes. This makes it an attractive scaffold for designing new antibiotics that can combat resistant strains.

The synthesis of 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- presents both opportunities and challenges. On one hand, the availability of chiral precursors and advanced synthetic methodologies has made it more feasible to access complex stereocenters like those found in this compound. On the other hand, achieving high yields and purity requires careful optimization of reaction conditions and purification techniques.

One innovative approach that has been employed in the synthesis of this compound involves asymmetric hydrogenation or other chiral catalytic methods to establish the desired (1R) configuration efficiently. These methods not only improve yield but also minimize waste generation, aligning with green chemistry principles. Additionally, computational modeling has been used to predict optimal reaction pathways and predict potential side products.

The pharmacokinetic properties of 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-methylpropyl]- are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, bioavailability, and metabolic clearance are critical determinants of a drug's efficacy and safety profile. Researchers are employing various techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to study these properties systematically.

In conclusion,4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-*methyl*propyl]-, CAS No. 2137135-*29*-*4*, represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential applications as an enzyme inhibitor and antimicrobial agent make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, this compound will likely play an increasingly important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd